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Compound of Interest

Compound Name: N-Valeryl-D-glucosamine

Cat. No.: B15549908 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-Valeryl-D-glucosamine, a

derivative of D-glucosamine. Due to the limited availability of in-depth experimental data

directly pertaining to N-Valeryl-D-glucosamine, this document also extensively references its

structurally related analogs, N-Palmitoyl-D-glucosamine (PGA) and N-Acetyl-D-glucosamine

(NAG), to provide a predictive framework for its potential biological activities, experimental

evaluation, and mechanisms of action.

Chemical Identity and Synonyms
N-Valeryl-D-glucosamine is an N-acyl derivative of the amino sugar D-glucosamine.

Understanding its various synonyms and chemical identifiers is crucial for a comprehensive

literature search and unambiguous identification.

Table 1: Synonyms and Chemical Identifiers for N-Valeryl-D-glucosamine
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Identifier Type Identifier

Systematic Name
N-[(3R,4R,5S,6R)-2,4,5-trihydroxy-6-

(hydroxymethyl)oxan-3-yl]pentanamide

Common Synonyms 2-Deoxy-2-pentanamido-D-glucopyranose

2-Deoxy-2-valeramido-D-glucopyranose

N-Pentanoyl-D-glucosamine

CAS Number 63223-57-4

Molecular Formula C₁₁H₂₁NO₆

Molecular Weight 263.29 g/mol

Physicochemical Properties
The physical and chemical properties of N-Valeryl-D-glucosamine are foundational to its

handling, formulation, and biological activity.

Table 2: Physicochemical Properties of N-Valeryl-D-glucosamine

Property Value Source

Appearance
White to off-white crystalline

powder
--INVALID-LINK--

Purity ≥ 98% --INVALID-LINK--

Optical Rotation
[α]20/D = +33 to +39° (c=1 in

H₂O)
--INVALID-LINK--

Storage Temperature Room Temperature --INVALID-LINK--

MDL Number MFCD00059805 --INVALID-LINK--

Potential Biological Activities and Signaling
Pathways (Inferred from Analogs)
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While direct evidence for the biological activities of N-Valeryl-D-glucosamine is limited,

research on its analogs, particularly N-Palmitoyl-D-glucosamine (PGA), suggests a significant

potential for anti-inflammatory effects. The proposed mechanism of action involves the

modulation of key inflammatory signaling pathways.

Hypothesized Anti-Inflammatory Signaling Pathway
Based on studies of PGA, N-Valeryl-D-glucosamine is hypothesized to exert anti-

inflammatory effects by antagonizing the Toll-like receptor 4 (TLR4) signaling pathway.[1][2]

TLR4 activation by ligands such as lipopolysaccharide (LPS) triggers a downstream cascade

leading to the activation of the NLRP3 inflammasome and the production of pro-inflammatory

cytokines. By inhibiting this pathway, N-Valeryl-D-glucosamine could potentially reduce

inflammation.
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Hypothesized TLR4/NLRP3 Signaling Pathway Inhibition
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Hypothesized TLR4/NLRP3 Signaling Pathway Inhibition by N-Valeryl-D-glucosamine.
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Experimental Protocols (Adapted from Analog
Studies)
The following experimental protocols are adapted from studies on N-Palmitoyl-D-glucosamine

and N-Acetyl-D-glucosamine and can serve as a starting point for investigating the biological

effects of N-Valeryl-D-glucosamine.

In Vivo Model of Colitis
This protocol is based on the dinitrobenzene sulfonic acid (DNBS)-induced colitis model in

mice, which is used to assess the anti-inflammatory properties of compounds in the context of

inflammatory bowel disease.[3]

Table 3: Experimental Protocol for DNBS-Induced Colitis in Mice
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Step Procedure Details

1. Animal Model
C57BL/6 mice (male, 8-10

weeks old)

House in a controlled

environment with ad libitum

access to food and water.

2. Induction of Colitis
Intracolonic administration of

DNBS

Administer 4 mg of DNBS in

100 µL of 50% ethanol via a

catheter inserted into the

colon.

3. Treatment Groups

Vehicle, DNBS + Vehicle,

DNBS + N-Valeryl-D-

glucosamine

Administer N-Valeryl-D-

glucosamine orally (e.g., 30

and 100 mg/kg) daily for a

specified period (e.g., 7 days).

4. Disease Activity Index (DAI) Daily monitoring

Score changes in body weight,

stool consistency, and rectal

bleeding.

5. Sample Collection At the end of the experiment

Euthanize mice and collect

colon tissue and spleen for

analysis.

6. Analysis
Macroscopic and Histological

Evaluation

Measure colon length and

spleen weight. Perform

histological scoring of

inflammation and tissue

damage.

Biochemical Analysis

Measure levels of pro-

inflammatory cytokines (e.g.,

IL-1β, TNF-α) and proteins

(e.g., iNOS, NLRP3) in colon

tissue homogenates via ELISA

or Western blot.

Experimental Workflow for In Vivo Anti-Inflammatory
Studies
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The logical flow of an in vivo study to assess the anti-inflammatory effects of N-Valeryl-D-
glucosamine is depicted below.

In Vivo Anti-Inflammatory Experimental Workflow

Start

Select Animal Model
(e.g., C57BL/6 mice)
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Workflow for in vivo anti-inflammatory studies.

Conclusion
N-Valeryl-D-glucosamine is a promising derivative of D-glucosamine with potential

applications in research and drug development, particularly in the context of inflammatory

diseases. While direct experimental data remains limited, the extensive research on its

analogs, N-Palmitoyl-D-glucosamine and N-Acetyl-D-glucosamine, provides a strong rationale

for investigating its anti-inflammatory properties. The hypothesized mechanism of action

through the TLR4/NLRP3 signaling pathway offers a clear target for future studies. The

experimental protocols outlined in this guide, adapted from studies on these analogs, provide a

robust framework for elucidating the therapeutic potential of N-Valeryl-D-glucosamine. Further

research is warranted to confirm these hypothesized activities and to fully characterize the

pharmacological profile of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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